Cas no 2228346-00-5 (4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole)

• Product Name: 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole
• CAS No: 2228346-00-5
• MF: C₉H₄F₄N₂
• MW: 216.135075569153
• CID: 5873484
• PubChem ID: 165735129
• Update Time: 2025-10-29

4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole
• EN300-1823703
• 2228346-00-5

• Inchi： 1S/C9H4F4N2/c10-5-1-4(6-2-14-3-15-6)7(11)9(13)8(5)12/h1-3H,(H,14,15)
• InChI Key： AJUDIOWXQVMDKF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C1=CN=CN1)F)F)F

Computed Properties

• Exact Mass: 216.03106078g/mol
• Monoisotopic Mass: 216.03106078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole

4-(2,3,4,5-Tetrafluorophenyl)-1H-imidazole (CAS 2228346-00-5): A Versatile Fluorinated Heterocyclic Compound

The 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole (CAS 2228346-00-5) represents an important class of fluorinated heterocyclic compounds that has gained significant attention in pharmaceutical and materials science research. This unique molecule combines the electron-withdrawing properties of a tetrafluorophenyl group with the versatile coordination chemistry of the imidazole ring, making it valuable for various applications.

With the increasing demand for fluorinated organic compounds in medicinal chemistry, 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole derivatives have emerged as promising building blocks for drug discovery. The presence of multiple fluorine atoms enhances the compound's metabolic stability and membrane permeability, addressing common challenges in modern drug development. Researchers are particularly interested in how the electron-deficient tetrafluorophenyl moiety influences the compound's reactivity and biological activity.

The synthesis of CAS 2228346-00-5 typically involves palladium-catalyzed cross-coupling reactions between appropriately substituted imidazole precursors and tetrafluorobenzene derivatives. Recent advances in green chemistry approaches have focused on developing more sustainable synthetic routes for such fluorinated heterocycles, reducing the environmental impact while maintaining high yields and purity.

In materials science, 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole has shown potential as a precursor for organic electronic materials. The strong electron-withdrawing character of the tetrafluorophenyl group combined with the imidazole's ability to participate in hydrogen bonding makes this compound interesting for designing novel organic semiconductors and liquid crystal materials. Recent studies have explored its incorporation into π-conjugated systems for optoelectronic applications.

The pharmaceutical applications of 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole derivatives are particularly exciting. These compounds have shown promise as kinase inhibitors, with potential applications in cancer therapy. The fluorine substitution pattern on the phenyl ring appears to play a crucial role in binding affinity and selectivity, making CAS 2228346-00-5 an important scaffold for structure-activity relationship studies.

From a chemical biology perspective, the imidazole-tetrafluorophenyl hybrid structure offers unique opportunities for probing protein-ligand interactions. The fluorine atoms serve as sensitive NMR probes, while the imidazole nitrogen can participate in key hydrogen bonding interactions. This dual functionality makes 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole valuable for fragment-based drug discovery approaches.

Recent computational studies have focused on predicting the physicochemical properties of 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole derivatives. These in silico approaches help researchers understand how the tetrafluorophenyl substitution affects lipophilicity, pKa, and other critical parameters for drug-like molecules. Such predictive models accelerate the development of new derivatives based on the CAS 2228346-00-5 scaffold.

The compound's stability under various conditions has been another area of investigation. Studies show that 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole maintains excellent chemical stability across a wide pH range, making it suitable for formulation development. This property, combined with its favorable pharmacokinetic profile, enhances its potential as a pharmaceutical intermediate.

In the field of agrochemicals, derivatives of 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole have shown promise as novel fungicides. The fluorine-rich structure appears to confer improved bioavailability and resistance to metabolic degradation in plants, addressing key challenges in crop protection. Researchers are exploring structure-optimization to enhance these properties further.

Analytical methods for characterizing CAS 2228346-00-5 and its derivatives have seen significant advancements. Modern techniques including LC-MS, NMR spectroscopy, and X-ray crystallography provide detailed structural information crucial for quality control and mechanistic studies. These analytical tools help researchers understand the compound's solid-state properties and solution behavior.

The commercial availability of 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole has expanded in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers now offer the compound in various purity grades, from research quantities to bulk scale, supporting its adoption across different applications. Proper storage typically involves protection from moisture and light to maintain stability.

Future research directions for 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole include exploring its use in metal-organic frameworks (MOFs) and as a ligand in catalysis. The imidazole nitrogen can coordinate to various metal centers, while the tetrafluorophenyl group provides additional steric and electronic control. These properties make CAS 2228346-00-5 an interesting candidate for designing new catalytic systems.

Environmental and safety considerations for 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment should be used when handling the compound. Researchers are encouraged to consult the material safety data sheet (MSDS) for specific handling instructions.

The patent landscape surrounding 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole derivatives has grown significantly, with applications ranging from pharmaceuticals to specialty materials. This intellectual property activity reflects the compound's commercial potential and the innovative approaches being developed around this fluorinated heterocyclic scaffold.

In conclusion, 4-(2,3,4,5-tetrafluorophenyl)-1H-imidazole (CAS 2228346-00-5) represents a versatile and valuable compound with applications spanning multiple scientific disciplines. Its unique combination of fluorine substitution and imidazole functionality continues to inspire innovative research across chemistry, materials science, and life sciences.